Cas no 109417-72-3 (2-Butanone, 4-hydroxy-4-(3-nitrophenyl)-)

• Product name: 2-Butanone, 4-hydroxy-4-(3-nitrophenyl)-
• CAS No: 109417-72-3
• MF: C₁₀H₁₁NO₄
• Molecular Weight: 209.198642969131
• CID: 1188613

2-Butanone, 4-hydroxy-4-(3-nitrophenyl)- Properties

Names and Identifiers

• 2-Butanone, 4-hydroxy-4-(3-nitrophenyl)-

• Inchi： 1S/C10H11NO4/c1-7(12)5-10(13)8-3-2-4-9(6-8)11(14)15/h2-4,6,10,13H,5H2,1H3
• InChIKey： WZQGCDFQYQNOJP-UHFFFAOYSA-N
• SMILES： CC(=O)CC(O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• 精确分子量: 209.06883

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 361.6±32.0 °C(Predicted)
• PSA: 80.44
• 酸度系数(pKa): 13.08±0.20(Predicted)